![molecular formula C18H20N4 B2383977 2-(1-(Pyridin-4-ylmethyl)piperidin-4-yl)-1H-benzo[d]imidazole CAS No. 1420959-03-0](/img/structure/B2383977.png)
2-(1-(Pyridin-4-ylmethyl)piperidin-4-yl)-1H-benzo[d]imidazole
Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives has been widely studied. Piperidines are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives, including “2-(1-(Pyridin-4-ylmethyl)piperidin-4-yl)-1H-benzo[d]imidazole”, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Anticancer Applications
Piperidine derivatives are being utilized in different ways as anticancer agents . A series of 2-amino-4-(1-piperidine) pyridine derivatives, as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor, was designed .
Antiviral Applications
Piperidine derivatives also show potential as antiviral agents . Their unique structure allows them to interact with various viral proteins, disrupting their function and inhibiting viral replication .
Antimalarial Applications
The unique structure and pharmacological properties of piperidine derivatives make them potential candidates for antimalarial drugs . They can interfere with the life cycle of the malaria parasite, providing a new approach to combat this deadly disease .
Antimicrobial and Antifungal Applications
Piperidine derivatives have shown promising results as antimicrobial and antifungal agents . Their ability to disrupt the cell wall of bacteria and fungi makes them effective in combating various infections .
Antihypertensive Applications
Piperidine derivatives can also be used as antihypertensive agents . They can help regulate blood pressure by interacting with various receptors and enzymes involved in blood pressure regulation .
Analgesic and Anti-inflammatory Applications
Piperidine derivatives have been used as analgesic and anti-inflammatory agents . They can help alleviate pain and inflammation by interacting with various pain receptors and inflammatory pathways .
Antipsychotic Applications
Piperidine derivatives can also be used as antipsychotic agents . They can help manage symptoms of various psychiatric disorders by interacting with various neurotransmitter systems in the brain .
Mechanism of Action
Target of Action
The compound “2-(1-(Pyridin-4-ylmethyl)piperidin-4-yl)-1H-benzo[d]imidazole” appears to have a significant role in the pharmaceutical industry, particularly in the design of drugs . It has been found to interact with targets such as the Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These targets are transmembrane receptor tyrosine kinases, originally discovered in anaplastic large cell lymphoma .
Mode of Action
The compound interacts with its targets (ALK and ROS1) and inhibits their activity . This inhibition can lead to changes in the cellular environment, particularly in the context of diseases like cancer where these kinases are often overactive.
Biochemical Pathways
The compound’s interaction with ALK and ROS1 affects the PI3K/Akt signaling pathway . This pathway is crucial for many cellular processes, including cell growth and survival, and is often deregulated in various types of tumors .
Pharmacokinetics
The compound’s structure suggests that it might have good bioavailability due to the presence of a basic nitrogen atom, which is a common feature of many bioactive compounds .
Result of Action
The inhibition of ALK and ROS1 by the compound can lead to a decrease in the activity of the PI3K/Akt signaling pathway . This could potentially lead to a reduction in tumor growth and survival, making this compound a potential candidate for cancer treatment.
properties
IUPAC Name |
2-[1-(pyridin-4-ylmethyl)piperidin-4-yl]-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4/c1-2-4-17-16(3-1)20-18(21-17)15-7-11-22(12-8-15)13-14-5-9-19-10-6-14/h1-6,9-10,15H,7-8,11-13H2,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZGAGWBCDSKZNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC3=CC=CC=C3N2)CC4=CC=NC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(Pyridin-4-ylmethyl)piperidin-4-yl)-1H-benzo[d]imidazole | |
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